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Compound of Interest

Compound Name: Manganese(II) tartrate

Cat. No.: B081918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of manganese(II)
tartrate in various solvents. Due to the limited availability of specific quantitative solubility data

in publicly accessible literature, this document focuses on the qualitative solubility, the key

factors influencing it, and detailed experimental protocols for its determination.

Introduction to Manganese(II) Tartrate
Manganese(II) tartrate, with the chemical formula MnC₄H₄O₆, is the manganese(II) salt of

tartaric acid. It typically exists as a white crystalline solid, often in a monohydrated form

(MnC₄H₄O₆ · H₂O).[1] This compound is of interest in various fields, including analytical

chemistry, as a catalyst in organic synthesis, and as a source of manganese in microbiological

research.[1] An understanding of its solubility is crucial for its application in these areas,

particularly in drug development where bioavailability and formulation are critical.

Qualitative Solubility of Manganese(II) Tartrate
Direct quantitative solubility data for manganese(II) tartrate is not readily available in scientific

literature. However, qualitative descriptions indicate that manganese(II) tartrate monohydrate

is soluble in water and slightly soluble in ethanol.[1] The solubility in other organic and

inorganic solvents is not widely reported.

Table 1: Qualitative Solubility of Manganese(II) Tartrate Monohydrate
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Solvent Qualitative Solubility

Water Soluble[1]

Ethanol Slightly Soluble[1]

Factors Influencing the Solubility of Manganese(II)
Tartrate
The solubility of manganese(II) tartrate is governed by several factors, primarily the formation

of complex ions in solution and the pH of the solvent.

Complex Ion Formation
In aqueous solutions, the solubility of manganese(II) tartrate is significantly influenced by the

formation of soluble complex ions between the manganese(II) cation (Mn²⁺) and the tartrate

anion (C₄H₄O₆²⁻). The tartrate ion can act as a chelating agent, forming stable complexes with

transition metal ions like manganese(II). This complexation equilibrium shifts the overall

dissolution equilibrium towards the formation of soluble species, thereby increasing the

solubility of the salt.

The dissolution and complexation can be represented by the following equilibria:

Dissolution of solid manganese(II) tartrate: MnC₄H₄O₆(s) ⇌ Mn²⁺(aq) + C₄H₄O₆²⁻(aq)

Formation of soluble manganese(II) tartrate complex: Mn²⁺(aq) + C₄H₄O₆²⁻(aq) ⇌ --

INVALID-LINK--

The overall reaction demonstrates how the formation of the soluble complex drives the

dissolution of the solid:

MnC₄H₄O₆(s) ⇌ --INVALID-LINK--
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Caption: Dissolution and complexation equilibria of manganese(II) tartrate.

Influence of pH
The pH of the solvent is a critical factor affecting the solubility of manganese(II) tartrate.
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Acidic Conditions: In acidic solutions, the tartrate ion (C₄H₄O₆²⁻) will be protonated to form

bitartrate (HC₄H₄O₆⁻) and tartaric acid (H₂C₄H₄O₆). This reduces the concentration of free

tartrate ions available to precipitate with Mn²⁺ ions, thus increasing the solubility of

manganese(II) tartrate. The equilibrium will shift to the right, favoring dissolution.

C₄H₄O₆²⁻(aq) + H⁺(aq) ⇌ HC₄H₄O₆⁻(aq) HC₄H₄O₆⁻(aq) + H⁺(aq) ⇌ H₂C₄H₄O₆(aq)

Alkaline Conditions: In alkaline solutions, the solubility of manganese(II) ions is generally low

due to the precipitation of manganese(II) hydroxide (Mn(OH)₂). Therefore, at a sufficiently

high pH, the manganese(II) ions from the dissolved tartrate salt will precipitate as hydroxide,

which could indirectly affect the overall observed solubility of manganese(II) tartrate.

Experimental Protocols for Solubility Determination
Given the absence of readily available quantitative data, the following protocols are provided as

a guide for researchers to determine the solubility of manganese(II) tartrate in various

solvents.

General Experimental Workflow for Solubility
Determination
The following diagram outlines a general workflow for determining the solubility of

manganese(II) tartrate.
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Caption: General workflow for solubility determination.

Method 1: Gravimetric Determination
This method is suitable for determining solubility in a volatile solvent.
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Materials:

Manganese(II) tartrate

Solvent of interest

Thermostatically controlled shaker or water bath

Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters)

Analytical balance

Drying oven

Procedure:

Add an excess amount of manganese(II) tartrate to a known volume of the solvent in a

sealed container.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C or 37 °C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation.

After equilibration, separate the undissolved solid from the saturated solution by

centrifugation or filtration. Ensure that the temperature is maintained during this step to

prevent precipitation or further dissolution.

Carefully transfer a known volume of the clear supernatant to a pre-weighed container.

Evaporate the solvent completely in a drying oven at a temperature that does not cause

decomposition of the manganese(II) tartrate.

Once the solvent is evaporated and the container has cooled to room temperature in a

desiccator, weigh the container with the dried residue.
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Calculate the mass of the dissolved manganese(II) tartrate and express the solubility in

g/100mL or other appropriate units.

Method 2: Spectrophotometric Determination of
Manganese
This method is applicable for aqueous solutions or solutions where manganese(II) can be

quantified using a colorimetric reaction.

Materials:

Saturated solution of manganese(II) tartrate (prepared as in Method 1)

Reagents for manganese determination (e.g., for complexometric titration or colorimetric

analysis)

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Prepare a saturated solution of manganese(II) tartrate and separate the solid phase as

described in Method 1.

Accurately dilute a known volume of the clear supernatant with an appropriate solvent (e.g.,

deionized water).

Determine the concentration of manganese(II) in the diluted solution using a suitable

analytical technique. A common method is spectrophotometry after complexation with a

chromogenic agent.

Prepare a series of standard solutions of known manganese(II) concentrations and measure

their absorbance to create a calibration curve.

Measure the absorbance of the diluted sample and determine the manganese(II)

concentration from the calibration curve.
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Calculate the original concentration of manganese(II) in the saturated solution and,

consequently, the solubility of manganese(II) tartrate.

Conclusion
While specific quantitative solubility data for manganese(II) tartrate remains elusive in readily

available literature, this guide provides a thorough understanding of the qualitative aspects of

its solubility and the critical factors that influence it, namely complex ion formation and pH. The

detailed experimental protocols offered herein provide a solid foundation for researchers and

professionals in the pharmaceutical and chemical industries to determine the precise solubility

of this compound in various solvents, which is essential for its effective application and

formulation. Further research to quantify the solubility of manganese(II) tartrate under different

conditions is highly encouraged to fill the existing data gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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